BE“GHE Validation & Comparative

Check Availability & Pricing

‘ Compound of Interest

Compound Name: Haloxyfop

Cat. No.: B150297

A comprehensive guide for researchers and scientists on the environmental fate and ecotoxicological effects of two widely used herbicides.

Introduction

Haloxyfop and glyphosate are two of the most extensively used herbicides in modern agriculture, each with a distinct mode of action and environmel

This guide provides an objective comparison of the environmental impact of haloxyfop and glyphosate, supported by experimental data. It delves int:

Mechanism of Action

The herbicidal activity of haloxyfop and glyphosate stems from their ability to inhibit specific enzymes crucial for plant survival.
Haloxyfop targets the enzyme acetyl-CoA carboxylase (ACCase) in grasses.[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids, whic

Glyphosate, on the other hand, inhibits the enzyme 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase.[5][6] This enzyme is a key component of t
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Acute Oral Toxicity in Rats (e.g., OECD 423)

This test is conducted to determine the median lethal dose (LD50) of a substance when administered orally to
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Aquatic Plant Toxicity (Lemna sp. Growth Inhibition Test; e.g., OECD 2

This test evaluates the effects of a substance on the growth of the aquatic plant Lemna (duckweed).[9][10][11

Conclusion

Both haloxyfop and glyphosate present distinct environmental impact profiles. Haloxyfop, with its selective n.

Regarding ecotoxicity, technical glyphosate generally exhibits lower acute toxicity to mammals and birds comp:
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The impact of these herbicides on soil microbial communities remains an area of active research, with the eff

This comparative guide highlights the importance of considering the specific chemical properties, formulation

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pomais.com [pomais.com]
. Haloxyfop-P-methyl Herbicide — Targeted Grass Weed Control [smagrichem.com]
. Inhibition of Acetyl-CoA Carboxylase Activity by Haloxyfop and Tralkoxydim - PMC [pmc.ncbi.nlm.nih.gov]

. academic.oup.com [academic.oup.com]

1
2
3
4
* 5. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
6. researchgate.net [researchgate.net]
7. google.com [google.com]

8. 16.7 Herbicides that Inhibit EPSP Synthase — Principles of Weed Control [ohiostate.pressbooks.pub]

9. OECD 221 - Lemna species; Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
e 10. OECD 221: Lemna sp. Growth Inhibition Test | ibacon GmbH [ibacon.com]
e 11. oecd.org [oecd.org]
« 12. biotecnologiebt.it [biotecnologiebt.it]
» 13. Duckweed (Lemna minor) growth inhibition test (based on frond counts and chlorophyll content) for ecotoxicity assessment of water samples (s

» To cite this document: BenchChem. [A Comparative Analysis of the Environmental Impacts of Haloxyfop and Glyphosate]. BenchChem, [2025]. [Or

Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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